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Compound of Interest

Compound Name: 2-Phenyl-2-propanol

Cat. No.: B165765 Get Quote

An In-depth Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
2-Phenyl-2-propanol (CAS No. 617-94-7), also known as α,α-dimethylbenzyl alcohol, is a

tertiary alcohol that serves as a valuable intermediate in organic synthesis. Its applications

span the pharmaceutical, agrochemical, and fragrance industries. For researchers and drug

development professionals, sourcing high-quality 2-Phenyl-2-propanol and understanding its

properties and synthesis are critical for successful project outcomes. This guide provides a

comprehensive overview of the commercial availability of 2-Phenyl-2-propanol, its technical

specifications, and detailed experimental protocols for its synthesis and analysis.

Commercial Availability and Suppliers
2-Phenyl-2-propanol is readily available from a variety of global suppliers, including large

chemical distributors and specialized manufacturers. The compound is offered in a range of

purities and quantities to suit different research and development needs.

Major Global Suppliers
Several multinational chemical suppliers offer 2-Phenyl-2-propanol, often with various purity

grades and in multiple package sizes. These suppliers are known for their extensive quality

control and robust supply chains.
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Thermo Fisher Scientific: Offers 2-Phenyl-2-propanol under its Thermo Scientific Chemicals

and Alfa Aesar brands, with purities typically ranging from 98% to 99%.[1][2][3]

Sigma-Aldrich (Merck): Provides 2-Phenyl-2-propanol with a purity of 97%, suitable for

general laboratory use.

TCI (Tokyo Chemical Industry): Supplies 2-Phenyl-2-propanol, often with detailed

specifications available upon request.[4]

Regional and Specialized Suppliers
In addition to global distributors, numerous manufacturers and suppliers in regions like China

and India offer 2-Phenyl-2-propanol, sometimes providing more competitive pricing for bulk

quantities.

Chinese Suppliers: A significant number of chemical manufacturers and suppliers are based

in China.

Indian Suppliers: Several chemical companies in India also list 2-Phenyl-2-propanol in their

product catalogs.

Available Grades and Purities
The purity of commercially available 2-Phenyl-2-propanol typically ranges from 97% to over

99%. The grade of the chemical often dictates its suitability for specific applications.

Technical Grade: Suitable for industrial applications where high purity is not a primary

concern.

Laboratory Grade: Appropriate for educational and general research purposes.

Reagent Grade: High purity, generally suitable for most laboratory and analytical

applications.

Analytical/HPLC Grade: The highest purity, intended for use in sensitive analytical

techniques like HPLC and GC-MS.

Technical Data
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A thorough understanding of the physicochemical properties of 2-Phenyl-2-propanol is
essential for its safe handling, storage, and application in experimental work.

Property Value Reference

CAS Number 617-94-7 [1][2][4]

Molecular Formula C₉H₁₂O [1][2]

Molecular Weight 136.19 g/mol [2]

Appearance

White to pale yellow solid or

colorless to light yellow liquid

after melting

[1][3]

Melting Point 29-35 °C [1]

Boiling Point 202 °C (at 760 mmHg)

Density 0.973 g/mL at 25 °C

Refractive Index n20/D 1.5196

Solubility
Insoluble in water; soluble in

ethanol, ether, and benzene.
[2]

Representative Certificate of Analysis (Example)
Below is an example of what a Certificate of Analysis (CoA) for a high-purity grade of a tertiary

alcohol might look like. The exact specifications for 2-Phenyl-2-propanol will vary by supplier

and lot.
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Test Specification Result

Appearance Conforms to standard Conforms

Assay (by GC) ≥ 99.0% 99.5%

Water Content (by Karl

Fischer)
≤ 0.1% 0.05%

Residue on Evaporation ≤ 0.01% 0.005%

Identity (by FTIR)
Conforms to reference

spectrum
Conforms

Experimental Protocols
Synthesis of 2-Phenyl-2-propanol via Grignard Reaction
The most common laboratory synthesis of 2-Phenyl-2-propanol involves the Grignard reaction

between phenylmagnesium bromide and acetone.

Materials:

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Bromobenzene

Acetone

Saturated aqueous ammonium chloride solution

Anhydrous magnesium sulfate

Iodine crystal (optional, as an initiator)

Procedure:
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Preparation of the Grignard Reagent: In a flame-dried, three-necked round-bottom flask

equipped with a reflux condenser, a dropping funnel, and a magnetic stirrer, place the

magnesium turnings. Add a small crystal of iodine.

In the dropping funnel, add a solution of bromobenzene in anhydrous diethyl ether.

Add a small portion of the bromobenzene solution to the magnesium turnings. The reaction

is initiated when the color of the iodine disappears and bubbling is observed.

Once the reaction has started, add the remaining bromobenzene solution dropwise at a rate

that maintains a gentle reflux.

After the addition is complete, reflux the mixture for an additional 30 minutes to ensure the

complete formation of the Grignard reagent (phenylmagnesium bromide).

Reaction with Acetone: Cool the Grignard reagent solution to 0 °C using an ice bath.

Dissolve acetone in anhydrous diethyl ether and add this solution to the dropping funnel.

Add the acetone solution dropwise to the cold, stirring Grignard reagent. A white precipitate

will form.

After the addition is complete, remove the ice bath and stir the mixture at room temperature

for 1 hour.

Work-up and Purification: Carefully pour the reaction mixture into a beaker containing a cold,

saturated aqueous solution of ammonium chloride to quench the reaction.

Transfer the mixture to a separatory funnel and separate the ether layer. Extract the aqueous

layer with two portions of diethyl ether.

Combine the organic layers and wash with brine. Dry the ether solution over anhydrous

magnesium sulfate.

Filter off the drying agent and remove the diethyl ether by rotary evaporation.

The crude product can be purified by vacuum distillation or recrystallization to yield pure 2-
Phenyl-2-propanol.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b165765?utm_src=pdf-body
https://www.benchchem.com/product/b165765?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Quality Control by Gas Chromatography-Mass
Spectrometry (GC-MS)
The purity of 2-Phenyl-2-propanol can be determined, and potential impurities identified, using

GC-MS.

Instrumentation and Parameters:

Gas Chromatograph: Equipped with a split/splitless injector and a flame ionization detector

(FID) or a mass spectrometer (MS).

Column: A non-polar capillary column (e.g., 30 m x 0.25 mm I.D., 0.25 µm film thickness, 5%

phenyl-methylpolysiloxane).

Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[5]

Injector Temperature: 250 °C.[5]

Oven Temperature Program:

Initial temperature: 60 °C, hold for 2 minutes.

Ramp: 10 °C/min to 280 °C.

Final hold: 5 minutes at 280 °C.

Mass Spectrometer (if used):

Ionization Mode: Electron Ionization (EI) at 70 eV.[5]

Scan Range: 40-450 m/z.[5]

Ion Source Temperature: 230 °C.[5]

Transfer Line Temperature: 280 °C.

Procedure:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b165765?utm_src=pdf-body
https://patents.google.com/patent/CN105116089A/en
https://patents.google.com/patent/CN105116089A/en
https://patents.google.com/patent/CN105116089A/en
https://patents.google.com/patent/CN105116089A/en
https://patents.google.com/patent/CN105116089A/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165765?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation: Prepare a dilute solution of the 2-Phenyl-2-propanol sample in a

suitable solvent (e.g., dichloromethane or ethyl acetate) at a concentration of approximately

1 mg/mL.

Standard Preparation: Prepare a standard solution of high-purity 2-Phenyl-2-propanol at a

known concentration.

Injection: Inject 1 µL of the sample solution into the GC.

Data Analysis:

Identify the peak corresponding to 2-Phenyl-2-propanol based on its retention time and

mass spectrum (if using MS).

Determine the purity by calculating the peak area percentage of 2-Phenyl-2-propanol
relative to the total peak area of all components in the chromatogram.

Quantify the concentration by comparing the peak area to that of the standard solution.
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Caption: A logical workflow for selecting a suitable supplier for 2-Phenyl-2-propanol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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